(2Z)-2-(2-ethoxybenzylidene)-6-hydroxy-1-benzofuran-3(2H)-one

• IUPAC Name: (2Z)-2-[(2-ethoxyphenyl)methylidene]-6-hydroxy-1-benzofuran-3-one
• InChI: InChI=1S/C17H14O4/c1-2-20-14-6-4-3-5-11(14)9-16-17(19)13-8-7-12(18)10-15(13)21-16/h3-10,18H,2H2,1H3/b16-9-
• InChI Key: UYRWFUSYCUAJGS-SXGWCWSVSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C=C2C(=O)C3=C(O2)C=C(C=C3)O
• Isomeric SMILES: CCOC1=CC=CC=C1/C=C\2/C(=O)C3=C(O2)C=C(C=C3)O
• Molecular Formula: C17H14O4
• Molecular Weight: 282.29 g/mol
• CAS No.: 623122-68-9

Description

(2Z)-2-(2-ethoxybenzylidene)-6-hydroxy-1-benzofuran-3(2H)-one, hereafter referred to as “2Z-2E-6H-1B-3H-one”, is a type of naturally occurring benzofuran compound. It is a member of a family of compounds known as benzofurans, which are characterized by the presence of a benzene ring and a furan ring connected by a single carbon atom. 2Z-2E-6H-1B-3H-one is a white powder at room temperature and has a melting point of 80-81°C. It is soluble in methanol, ethanol, and water.

Scientific Research Applications

Antimicrobial Applications

Benzofuran derivatives have been identified as promising scaffolds for the development of new antimicrobial agents. They have been found effective against a broad spectrum of microbial pathogens due to their structural diversity and ability to interact with biological targets. Specifically, benzofuran compounds have been studied for their potential in treating resistant microbial strains, offering a solution to the global challenge of antibiotic resistance (Hiremathad et al., 2015).

Anticancer Applications

Research has also focused on the anticancer properties of benzofuran derivatives. These compounds have been evaluated for their ability to inhibit the growth of cancer cells through various mechanisms, including inducing apoptosis and inhibiting cell proliferation. The unique structural features of benzofurans make them a privileged structure in the field of drug discovery for cancer treatment (Sugita et al., 2017).

Antioxidant Applications

The antioxidant activity of benzofuran derivatives has been a subject of interest due to their potential in preventing oxidative stress-related diseases. These compounds can scavenge free radicals and protect against oxidative damage, which is linked to various chronic diseases, including neurodegenerative disorders and cardiovascular diseases. Studies have explored the antioxidant capacity of benzofurans, highlighting their therapeutic potential in mitigating oxidative stress (Munteanu & Apetrei, 2021).